Cas no 2169320-40-3 (1-Bromo-4-chloro-5-fluoro-2-(trifluoromethyl)benzene)

• Product Name: 1-Bromo-4-chloro-5-fluoro-2-(trifluoromethyl)benzene
• CAS No: 2169320-40-3
• MF: C₇H₂BrClF₄
• MW: 277.441394329071
• MDL: MFCD31558281
• CID: 5075495
• Update Time: 2025-11-01

1-Bromo-4-chloro-5-fluoro-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-chloro-5-fluoro-2-(trifluoromethyl)benzene
• 1-Bromo-4-chloro-5-fluoro-2-trifluoromethyl-benzene

• MDL： MFCD31558281
• Inchi： 1S/C7H2BrClF4/c8-4-2-6(10)5(9)1-3(4)7(11,12)13/h1-2H
• InChI Key： GQEDNVROIBUYGJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C(F)(F)F)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 184
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-Bromo-4-chloro-5-fluoro-2-(trifluoromethyl)benzene

Chemical Profile of 1-Bromo-4-chloro-5-fluoro-2-(trifluoromethyl)benzene (CAS No. 2169320-40-3)

1-Bromo-4-chloro-5-fluoro-2-(trifluoromethyl)benzene, identified by the CAS number 2169320-40-3, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural framework. This compound belongs to the class of halogenated benzenes, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules.

The molecular structure of 1-Bromo-4-chloro-5-fluoro-2-(trifluoromethyl)benzene features a benzene ring substituted with three halogen atoms (bromo, chloro, and fluoro) and a trifluoromethyl group. This specific arrangement of substituents imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for further derivatization and functionalization. The presence of multiple halogen atoms enhances the reactivity of the compound, allowing for diverse chemical transformations such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed couplings.

In recent years, there has been a surge in research focused on developing novel fluorinated compounds for their potential applications in medicinal chemistry. The fluorine atom, due to its ability to influence metabolic stability, lipophilicity, and binding affinity, has become an indispensable element in drug design. 1-Bromo-4-chloro-5-fluoro-2-(trifluoromethyl)benzene serves as an excellent precursor for synthesizing fluorinated derivatives that exhibit enhanced pharmacological properties. For instance, researchers have leveraged this compound to develop kinase inhibitors, anticancer agents, and antimicrobial compounds.

One of the most compelling aspects of 1-Bromo-4-chloro-5-fluoro-2-(trifluoromethyl)benzene is its role in the synthesis of small-molecule inhibitors targeting various therapeutic areas. In particular, its structure has been utilized in the development of tyrosine kinase inhibitors (TKIs), which are critical in treating cancers such as leukemia and lung cancer. The trifluoromethyl group, in particular, has been shown to improve the binding affinity of these inhibitors to their target proteins by increasing hydrophobic interactions and reducing metabolic degradation.

Recent advancements in synthetic methodologies have further expanded the utility of 1-Bromo-4-chloro-5-fluoro-2-(trifluoromethyl)benzene. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled the efficient construction of complex molecular architectures from this intermediate. These techniques have been instrumental in generating novel heterocyclic compounds that exhibit promising biological activities. For example, researchers have successfully incorporated this benzene derivative into pyrazole and triazole scaffolds, which are known for their anti-inflammatory and antiviral properties.

The agrochemical industry has also benefited from the use of 1-Bromo-4-chloro-5-fluoro-2-(trifluoromethyl)benzene as a key intermediate in the synthesis of advanced pesticides and herbicides. The introduction of fluorine atoms into agrochemicals has been shown to enhance their efficacy by improving stability against environmental degradation and increasing selectivity towards target pests. This compound has been particularly valuable in developing systemic herbicides that are effective against a broad spectrum of weeds while minimizing harm to crops.

The growing interest in green chemistry has prompted researchers to explore sustainable synthetic routes for 1-Bromo-4-chloro-5-fluoro-2-(trifluoromethyl)benzene. Catalytic processes that minimize waste and energy consumption are being actively investigated. For instance, photochemical methods have been employed to achieve selective halogenation reactions under mild conditions, aligning with the principles of green chemistry. These innovations not only improve the efficiency of producing this compound but also contribute to reducing its environmental footprint.

Another area where 1-Bromo-4-chloro-5-fluoro-2-(trifluoromethyl)benzene has made significant contributions is in materials science. Fluorinated aromatic compounds are increasingly being used in the development of advanced materials such as liquid crystals and organic semiconductors. The unique electronic properties imparted by fluorine substitution make these materials attractive for applications in display technologies and electronic devices.

In conclusion, 1-Bromo-4-chloro-5-fluoro-2-(trifluoromethyl)benzene (CAS No. 2169320-40-3) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its versatile structure allows for extensive derivatization, making it a cornerstone intermediate in modern chemical synthesis. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of scientific innovation.